Cas no 1198437-47-6 (1-(2-Fluoroethyl)-1H-pyrazole-3-carboxylic acid)
1-(2-Fluoroethyl)-1H-pyrazole-3-carboxylic acid is a fluorinated pyrazole derivative with applications in pharmaceutical and agrochemical research. The presence of a fluoroethyl group enhances its metabolic stability and bioavailability, making it a valuable intermediate in drug discovery. The carboxylic acid moiety allows for further functionalization, enabling the synthesis of amides, esters, and other derivatives. This compound exhibits potential as a building block for bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies. Its well-defined structure and reactivity profile make it suitable for use in medicinal chemistry and structure-activity relationship (SAR) studies. High purity and consistent quality ensure reliable performance in synthetic applications.
1198437-47-6 structure
Product Name:1-(2-Fluoroethyl)-1H-pyrazole-3-carboxylic acid
CAS No:1198437-47-6
MF:C6H7FN2O2
MW:158.130384683609
MDL:MFCD20660475
CID:2150310
PubChem ID:58356374
Update Time:2025-06-07
1-(2-Fluoroethyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-fluoroethyl)-1H-pyrazole-3-carboxylic acid
- CUOWNWHOEBDREB-UHFFFAOYSA-N
- STL415388
- 1-(2-Fluoro-ethyl)-1H-pyrazole-3-carboxylic acid
- 1-(2-Fluoroethyl)-1H-pyrazole-3-carboxylic acid
-
- MDL: MFCD20660475
- Inchi: 1S/C6H7FN2O2/c7-2-4-9-3-1-5(8-9)6(10)11/h1,3H,2,4H2,(H,10,11)
- InChI Key: CUOWNWHOEBDREB-UHFFFAOYSA-N
- SMILES: FCCN1C=CC(C(=O)O)=N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 154
- Topological Polar Surface Area: 55.1
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Boiling Point: 335.5±22.0 °C at 760 mmHg
- Flash Point: 156.7±22.3 °C
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
1-(2-Fluoroethyl)-1H-pyrazole-3-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(2-Fluoroethyl)-1H-pyrazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB502726-100 mg |
1-(2-Fluoroethyl)-1H-pyrazole-3-carboxylic acid |
1198437-47-6 | 100MG |
€231.60 | 2022-03-01 | ||
| abcr | AB502726-250 mg |
1-(2-Fluoroethyl)-1H-pyrazole-3-carboxylic acid |
1198437-47-6 | 250MG |
€275.80 | 2022-03-01 | ||
| abcr | AB502726-500 mg |
1-(2-Fluoroethyl)-1H-pyrazole-3-carboxylic acid |
1198437-47-6 | 500MG |
€409.30 | 2022-03-01 | ||
| abcr | AB502726-1 g |
1-(2-Fluoroethyl)-1H-pyrazole-3-carboxylic acid |
1198437-47-6 | 1g |
€486.60 | 2022-03-01 | ||
| abcr | AB502726-5 g |
1-(2-Fluoroethyl)-1H-pyrazole-3-carboxylic acid |
1198437-47-6 | 5g |
€1,185.30 | 2022-03-01 | ||
| Chemenu | CM461202-1g |
1-(2-fluoroethyl)-1H-pyrazole-3-carboxylic acid |
1198437-47-6 | 95%+ | 1g |
$777 | 2023-01-04 | |
| Enamine | EN300-232953-0.05g |
1-(2-fluoroethyl)-1H-pyrazole-3-carboxylic acid |
1198437-47-6 | 95% | 0.05g |
$88.0 | 2024-06-19 | |
| Enamine | EN300-232953-0.1g |
1-(2-fluoroethyl)-1H-pyrazole-3-carboxylic acid |
1198437-47-6 | 95% | 0.1g |
$132.0 | 2024-06-19 | |
| Enamine | EN300-232953-0.25g |
1-(2-fluoroethyl)-1H-pyrazole-3-carboxylic acid |
1198437-47-6 | 95% | 0.25g |
$188.0 | 2024-06-19 | |
| Enamine | EN300-232953-0.5g |
1-(2-fluoroethyl)-1H-pyrazole-3-carboxylic acid |
1198437-47-6 | 95% | 0.5g |
$353.0 | 2024-06-19 |
1-(2-Fluoroethyl)-1H-pyrazole-3-carboxylic acid Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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